Cas no 2091183-83-2 (2-(1-methyl-3-(thiophen-3-yl)-1H-pyrazol-4-yl)acetaldehyde)

• Product Name: 2-(1-methyl-3-(thiophen-3-yl)-1H-pyrazol-4-yl)acetaldehyde
• CAS No: 2091183-83-2
• MF: C₁₀H₁₀N₂OS
• MW: 206.264200687408
• CID: 6006183
• PubChem ID: 121213792
• Update Time: 2025-10-30

2-(1-methyl-3-(thiophen-3-yl)-1H-pyrazol-4-yl)acetaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(1-methyl-3-(thiophen-3-yl)-1H-pyrazol-4-yl)acetaldehyde
• 1H-Pyrazole-4-acetaldehyde, 1-methyl-3-(3-thienyl)-
• AKOS026724264
• 2-(1-methyl-3-thiophen-3-ylpyrazol-4-yl)acetaldehyde
• 2091183-83-2
• F2198-5483

• Inchi： 1S/C10H10N2OS/c1-12-6-8(2-4-13)10(11-12)9-3-5-14-7-9/h3-7H,2H2,1H3
• InChI Key： YIAZWTJFHUZSFX-UHFFFAOYSA-N
• SMILES： N1(C)C=C(CC=O)C(C2C=CSC=2)=N1

Computed Properties

• Exact Mass: 206.05138412g/mol
• Monoisotopic Mass: 206.05138412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 63.1Ų

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Boiling Point: 347.5±37.0 °C(Predicted)
• pka: 1.65±0.10(Predicted)

Additional information on 2-(1-methyl-3-(thiophen-3-yl)-1H-pyrazol-4-yl)acetaldehyde

Introduction to 2-(1-methyl-3-(thiophen-3-yl)-1H-pyrazol-4-yl)acetaldehyde (CAS No. 2091183-83-2)

2-(1-methyl-3-(thiophen-3-yl)-1H-pyrazol-4-yl)acetaldehyde is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2091183-83-2, belongs to a class of heterocyclic derivatives that exhibit promising biological activities. The molecular structure of this compound incorporates several key functional groups, including an aldehyde moiety and a fused pyrazole-thiophene system, which contribute to its potential pharmacological properties.

The aldehyde group in 2-(1-methyl-3-(thiophen-3-yl)-1H-pyrazol-4-yl)acetaldehyde serves as a versatile handle for further chemical modifications, enabling the synthesis of more complex derivatives. This feature is particularly valuable in drug discovery pipelines, where structural diversification is often required to optimize potency and selectivity. The presence of the thiophen ring further enhances the compound's complexity, introducing sulfur atoms that can interact with biological targets in unique ways. Such interactions are often crucial for achieving the desired therapeutic effects.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to explore the potential binding modes of 2-(1-methyl-3-(thiophen-3-yl)-1H-pyrazol-4-yl)acetaldehyde with various biological targets. Studies suggest that the compound may interact with enzymes and receptors involved in inflammatory pathways, making it a candidate for developing novel anti-inflammatory agents. Additionally, the pyrazole moiety is known for its role in medicinal chemistry, particularly in the design of kinase inhibitors and other small-molecule drugs.

The synthesis of 2-(1-methyl-3-(thiophen-3-yl)-1H-pyrazol-4-yl)acetaldehyde represents a significant achievement in organic synthesis, leveraging modern techniques such as transition-metal catalysis and cross-coupling reactions. These methods have enabled the efficient construction of the complex fused ring system, which is a hallmark of many bioactive molecules. The precision afforded by these synthetic strategies ensures high purity and yield, critical factors for subsequent biological evaluation.

In vitro studies have begun to unravel the pharmacological profile of 2-(1-methyl-3-(thiophen-3-yl)-1H-pyrazol-4-yl)acetaldehyde, revealing intriguing interactions with several key targets. For instance, preliminary data suggest that the compound may inhibit the activity of certain kinases, which are implicated in cancer progression. Furthermore, its ability to modulate inflammatory responses has been observed in cell-based assays, indicating potential therapeutic applications in conditions such as arthritis and autoimmune diseases. These findings underscore the importance of exploring novel scaffolds like this one for addressing unmet medical needs.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the process of identifying promising candidates like 2-(1-methyl-3-(thiophen-3-yl)-1H-pyrazol-4-yl)acetaldehyde. Predictive models can rapidly screen large chemical libraries for molecules with desired properties, reducing the time and cost associated with traditional experimental approaches. As a result, compounds such as this one are being evaluated more efficiently, bringing them closer to clinical development.

The role of thiophene derivatives in medicinal chemistry cannot be overstated. Their unique electronic properties make them valuable building blocks for designing molecules with enhanced binding affinity and selectivity. In particular, thiophene-based compounds have shown promise in treating neurological disorders, cardiovascular diseases, and infectious diseases. The incorporation of thiophene into 2-(1-methyl-3-(thiophen-3-yl)-1H-pyrazol-4-yll)acetaldehyde thus adds another layer of potential therapeutic benefit.

Future research on 2-(1-methyl-thiophen-thiophen-pyrazol-acetaldehyde) (CAS No. 2091183 83 2) will likely focus on optimizing its pharmacokinetic properties and exploring its mechanism of action in greater detail. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy will be instrumental in elucidating its three-dimensional structure and understanding how it interacts with biological targets at the atomic level. These structural insights will guide efforts to improve potency while minimizing off-target effects.

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